Cas no 2228610-06-6 (1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropane-1-carboxylic acid
• CAS No: 2228610-06-6
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 6326975
• PubChem ID: 165695698
• Update Time: 2025-10-28

1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1871892
• 2228610-06-6
• 1-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropane-1-carboxylic acid
• 1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-12(2,3)19-11(18)15-14(6-4-5-7-14)13(8-9-13)10(16)17/h4-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： OOIJDJXCHWYWMJ-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)C1(CCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropane-1-carboxylic acid

Research Brief on 1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropane-1-carboxylic acid (CAS: 2228610-06-6)

The compound 1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropane-1-carboxylic acid (CAS: 2228610-06-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopentyl and cyclopropane carboxylic acid structure, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the utility of this compound as a building block for the synthesis of novel small-molecule inhibitors targeting the SARS-CoV-2 main protease (Mpro). The study demonstrated that the tert-butoxycarbonyl (Boc) protected amino group and the carboxylic acid functionality of the compound allow for efficient derivatization, enabling the creation of a diverse library of potential antiviral agents. The researchers reported a significant improvement in inhibitory activity against Mpro upon incorporation of this scaffold into their lead compounds.

Another notable application of 2228610-06-6 was reported in a recent Bioorganic & Medicinal Chemistry Letters paper (2024), where it was used as a precursor for the development of allosteric modulators of G protein-coupled receptors (GPCRs). The rigid cyclopropane ring system was found to confer favorable conformational constraints to the resulting molecules, enhancing their binding affinity and selectivity for target GPCRs. This research opens new avenues for the treatment of neurological disorders, where GPCR modulation plays a crucial role.

From a synthetic chemistry perspective, advances in the preparation of 1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropane-1-carboxylic acid have been reported. A 2024 Organic Process Research & Development publication detailed an optimized, scalable synthesis route with improved yield (78%) and purity (>99%) compared to previous methods. The new protocol employs a tandem cyclopropanation-Boc protection strategy, significantly reducing the number of synthetic steps and minimizing the use of hazardous reagents.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results. Research published in European Journal of Pharmaceutical Sciences (2023) demonstrated that compounds incorporating 2228610-06-6 as a core structure exhibit favorable metabolic stability and membrane permeability, addressing common challenges in drug development. The carboxylic acid moiety in particular was found to contribute to improved solubility profiles without compromising cellular uptake.

Looking forward, the versatility of 1-(1-{[(Tert-butoxy)carbonyl]amino}cyclopentyl)cyclopropane-1-carboxylic acid positions it as a valuable tool in medicinal chemistry. Its applications span from antiviral drug development to CNS-targeted therapeutics, with ongoing research exploring its potential in targeted protein degradation and covalent inhibitor design. As synthetic methodologies continue to evolve and biological evaluations progress, this compound is expected to play an increasingly important role in the discovery of next-generation therapeutics.